Cas no 55875-58-6 (4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride)
55875-58-6 structure
Product Name:4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
CAS No:55875-58-6
MF:C11H19BrCl2N2
MW:330.091960191727
CID:1595862
PubChem ID:3043617
Update Time:2025-04-21
4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
- Phenethylamine, 2-bromo-4-dimethylamino-alpha-methyl-, dihydrochloride
- DTXSID90971275
- 55875-58-6
- 4-(2-Aminopropyl)-3-bromo-N,N-dimethylaniline--hydrogen chloride (1/2)
- 2-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride
-
- Inchi: 1S/C11H17BrN2.2ClH/c1-8(13)6-9-4-5-10(14(2)3)7-11(9)12;;/h4-5,7-8H,6,13H2,1-3H3;2*1H
- InChI Key: UYKVCEFSIRLICW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC(C)N)N(C)C.Cl.Cl
Computed Properties
- Exact Mass: 328.01107
- Monoisotopic Mass: 328.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Boiling Point: 349.5°C at 760 mmHg
- Flash Point: 165.2°C
- PSA: 29.26
4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. Agricultural
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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